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Compound of Interest

Compound Name: 3-Bromo-4-nitrophenol

Cat. No.: B022720 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known isomers of the molecular

formula C6H4BrNO3, with a primary focus on 4-Bromo-3-nitrophenol due to the availability of

scientific data. This document summarizes key chemical properties, experimental protocols for

synthesis, and discusses the limited available information on the biological activity of these

compounds. The guide is intended to serve as a foundational resource for researchers and

professionals engaged in chemical synthesis and drug discovery.

Core Isomers and Physicochemical Data
The molecular formula C6H4BrNO3 corresponds to two primary identified isomers. The

quantitative data for these compounds are summarized in the table below for ease of

comparison.
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Property 4-Bromo-3-nitrophenol
(6-Bromo-3-pyridinyl)
hydrogen carbonate

Molecular Weight 218.00 g/mol 218.00 g/mol

CAS Number 78137-76-5[1] Not available

Appearance
Brown to very dark

orange/brown solid[2]
Not available

Melting Point 144-145 °C[2] Not available

Boiling Point 281 °C[2] Not available

Density 1.881 g/cm³[2] Not available

pKa 7.65 ± 0.10 (Predicted)[2] Not available

Solubility Sparingly soluble in water[1] Not available

Note: There is a significant lack of publicly available experimental data for (6-Bromo-3-pyridinyl)

hydrogen carbonate.

Experimental Protocols: Synthesis of 4-Bromo-3-
nitrophenol
Two primary synthetic routes for 4-Bromo-3-nitrophenol have been identified in the literature.

Synthesis from 4-Bromobenzoic Acid
This multi-step synthesis involves the nitration of 4-bromobenzoic acid followed by a series of

transformations to yield the final product.[3]

Experimental Workflow Diagram:
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4-Bromobenzoic Acid

Nitration
(HNO3, H2SO4)

4-Bromo-3-nitrobenzoic Acid

Amidation
(SOCl2, NH3)

4-Bromo-3-nitrobenzamide

Hofmann Rearrangement
(NaOH, Br2)

4-Bromo-3-nitroaniline

Diazotization
(NaNO2, HCl, 273 K)

Diazonium Salt Intermediate

Hydrolysis
(H2O, heat)

4-Bromo-3-nitrophenol

 

4-Bromo-3-nitroanisole
(1-Bromo-4-methoxy-2-nitrobenzene)

Dissolution in Dichloromethane

Addition of Boron Tribromide (BBr3)
at low temperature

Reaction quenching and purification

4-Bromo-3-nitrophenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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